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A Comparative Guide to the Atmospheric Chemistry of Carbon Suboxide and Carbon Dioxide

For researchers, scientists, and drug development professionals, understanding the

atmospheric chemistry of carbon-containing molecules is crucial for assessing environmental

impact and potential toxicological implications. This guide provides a detailed comparison of

the atmospheric behavior of carbon suboxide (C₃O₂) and carbon dioxide (CO₂), supported by

experimental data and detailed methodologies.

Introduction
Carbon dioxide (CO₂) is a well-known, relatively stable greenhouse gas, central to the global

carbon cycle and climate change.[1] In contrast, carbon suboxide (C₃O₂), a less common

oxide of carbon, is a more reactive species with a distinct atmospheric fate.[2][3] This guide

explores the fundamental differences in their atmospheric chemistry, focusing on their reactivity,

lifetimes, and ultimate environmental sinks.

Physicochemical Properties
A brief comparison of the fundamental physical and chemical properties of C₃O₂ and CO₂ is

presented below.
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Property Carbon Suboxide (C₃O₂) Carbon Dioxide (CO₂)

Molar Mass 68.031 g·mol⁻¹[2] 44.01 g·mol⁻¹

Molecular Structure
Linear cumulene

(O=C=C=C=O)[2][3]
Linear (O=C=O)

Odor Strong, pungent[2][3][4] Odorless

Boiling Point 6.8 °C[2] -78.5 °C (sublimes)

Atmospheric Abundance Sub-pptv to ~10 pptv[3] ~427 ppm (as of 2024)[1]

Atmospheric Reactivity and Lifetimes
The atmospheric lifetimes of C₃O₂ and CO₂ are vastly different, primarily due to their differing

reactivity with atmospheric oxidants.

Reaction with Hydroxyl Radicals (•OH)
The hydroxyl radical is the primary daytime oxidant in the troposphere.

Carbon Suboxide: Reacts readily with •OH radicals. The reaction rate constant has been

determined to be (2.6 ± 0.5) x 10⁻¹² cm³ molecule⁻¹ s⁻¹ at 295 K.[3] This rapid reaction is the

main sink for C₃O₂ in the atmosphere.

Carbon Dioxide: The reaction of CO₂ with •OH is extremely slow and is not considered a

significant atmospheric sink. While a precise rate constant is not commonly cited due to its

negligible impact, it is understood to be many orders of magnitude smaller than that of C₃O₂.

For context, the reaction of CO with •OH, a key atmospheric reaction, has a rate constant

that is temperature-dependent, but significantly faster than any direct reaction between CO₂

and •OH.[5]

Reaction with Ozone (O₃)
Ozone is another important atmospheric oxidant, particularly at night.

Carbon Suboxide: The reaction with ozone is very slow, with an upper limit for the rate

constant determined as < 1.5 x 10⁻²¹ cm³ molecule⁻¹ s⁻¹ at 295 K.[3]
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Carbon Dioxide: Does not react with ozone in the atmosphere.

Photolysis
Photodissociation by solar radiation can be a significant removal pathway for some

atmospheric species.

Carbon Suboxide: Undergoes photolysis, but this process is a minor sink compared to its

reaction with •OH radicals.[4]

Carbon Dioxide: Is photolyzed in the upper atmosphere by short-wavelength UV radiation

but is not significantly photolyzed in the troposphere or stratosphere where longer

wavelength UV radiation predominates.

Atmospheric Lifetimes
The significant difference in reactivity leads to a stark contrast in atmospheric lifetimes.

Carbon Suboxide: Has a mean atmospheric lifetime of approximately 3.2 days.[3]

Carbon Dioxide: Has a much more complex and longer atmospheric lifetime. A single value

cannot be assigned due to the multiple and slow removal processes. A significant fraction of

emitted CO₂ remains in the atmosphere for hundreds to thousands of years.

Quantitative Data Summary
The following tables summarize the key quantitative data for the atmospheric chemistry of

C₃O₂ and CO₂.

Table 1: Reaction Rate Constants with Major Atmospheric Oxidants at 295 K
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Reactant Oxidant
Rate Constant (cm³
molecule⁻¹ s⁻¹)

C₃O₂ •OH (2.6 ± 0.5) x 10⁻¹²[3]

CO₂ •OH
Negligibly slow (upper limit not

typically cited)

C₃O₂ O₃ < 1.5 x 10⁻²¹[3]

CO₂ O₃ No reaction

Table 2: Atmospheric Lifetimes and Henry's Law Constants

Species
Mean Atmospheric
Lifetime

Henry's Law Constant (M
atm⁻¹) at 298.15 K

C₃O₂ ~3.2 days[3]
Data available, but varies with

pH due to hydrolysis[6]

CO₂
Hundreds to thousands of

years
3.4 x 10⁻²

Atmospheric Sinks and Reaction Pathways
Carbon Suboxide
The primary atmospheric sink for C₃O₂ is its reaction with the •OH radical. This reaction

proceeds to form carbon monoxide (CO) and carbon dioxide (CO₂) as the sole products.
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C₃O₂ (Carbon Suboxide) CO + CO₂ (Carbon Monoxide + Carbon Dioxide)+ •OH

•OH (Hydroxyl Radical)

Atmospheric CO₂

Ocean Uptake
(Dissolution)

Terrestrial Uptake
(Photosynthesis)

 

Start

Prepare Environmental Chamber

Inject Test Compound,
Reference Compound, and Oxidant Precursor

Initiate Reaction (e.g., Photolysis)

Monitor Concentrations
(GC or FTIR)

Plot ln([Test]₀/[Test]ₜ) vs.
ln([Ref]₀/[Ref]ₜ)

Calculate k_test from the slope
and known k_reference

End
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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